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Compound of Interest

Compound Name:
N-(1-Bromo-2-

oxopropyl)acetamide

Cat. No.: B3055601 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be used

as a substitute for a comprehensive Safety Data Sheet (SDS) from the manufacturer. No

specific SDS for N-(1-Bromo-2-oxopropyl)acetamide was available at the time of writing. The

information herein is compiled from available data for the compound and extrapolated from

data on structurally similar chemicals, such as N-bromoacetamide and other α-halo ketones.

Always consult the official SDS provided by the supplier before handling this chemical.

Introduction
N-(1-Bromo-2-oxopropyl)acetamide is a halogenated amide derivative. As an α-halo ketone,

it is expected to be a reactive compound and a versatile reagent in organic synthesis. Due to

the presence of the bromine atom alpha to a ketone, this molecule is likely an alkylating agent.

Such compounds are valuable in the synthesis of various heterocyclic structures and other

complex organic molecules, which are often of interest in drug development. However, this

reactivity also implies potential biological hazards, necessitating strict adherence to safety

protocols. This guide provides a summary of the known properties, extrapolated safety

information, and recommended handling procedures for N-(1-Bromo-2-oxopropyl)acetamide.

Chemical and Physical Properties
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Limited experimental data is available for the physical and chemical properties of N-(1-Bromo-
2-oxopropyl)acetamide. The following table summarizes computed data available from public

databases.[1]

Property Value Source

Molecular Formula C5H8BrNO2 PubChem[1]

Molecular Weight 194.03 g/mol PubChem[1]

CAS Number 23095-43-4

Not explicitly found in

searches, but associated with

the compound name.

Appearance Solid (predicted)
General property of similar

small organic molecules.

Solubility Soluble in water (predicted)
Based on similar compounds

like N-bromoacetamide.[2]

Hazard Identification and Classification
A specific hazard classification for N-(1-Bromo-2-oxopropyl)acetamide is not available.

However, based on the known hazards of structurally related compounds like N-

bromoacetamide and the general reactivity of α-halo ketones, the following hazards should be

anticipated.

Anticipated Hazards:

Acute Oral Toxicity: Harmful if swallowed.[2][3]

Skin Corrosion/Irritation: Causes severe skin burns and irritation.[2][3][4] α-Halo ketones are

known alkylating agents and can cause significant tissue damage upon contact.

Serious Eye Damage/Irritation: Causes serious eye damage.[2][3][4]

Respiratory Irritation: May cause respiratory irritation.[2][4] Inhalation of dust can be harmful.

Sensitization: May cause an allergic skin reaction.
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The following table summarizes the GHS hazard statements for the closely related compound,

N-bromoacetamide, which should be considered as potential hazards for N-(1-Bromo-2-
oxopropyl)acetamide.

Hazard Class GHS Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed[2][3]

Skin Corrosion (Category 1B)
H314: Causes severe skin burns and eye

damage[2][3][4]

Serious Eye Damage (Category 1) H318: Causes serious eye damage[2][4]

Specific target organ toxicity — single exposure

(Category 3), Respiratory system
H335: May cause respiratory irritation[2][4]

Handling and Storage
Proper handling and storage procedures are critical to ensure the safety of laboratory

personnel and to maintain the integrity of the compound.

Handling:

Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume

hood.[3][4] Ensure that eyewash stations and safety showers are readily accessible.[5]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and a face shield.[4][6]

Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat.[4][6] Avoid

contact with skin.

Respiratory Protection: If dust is generated, use a NIOSH-approved respirator with a

particulate filter.[4]

General Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after

handling.[3][4]
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Storage:

Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated place.[3][4]

Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong

bases.[2][4]

Sensitivity: Be aware of potential sensitivity to light and moisture.[2]

The following diagram illustrates a general workflow for the safe handling of hazardous

chemicals like N-(1-Bromo-2-oxopropyl)acetamide.
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Caption: General workflow for safe handling of hazardous chemicals.
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First-Aid Measures
In case of exposure, immediate medical attention is required.[3][4]

Exposure Route First-Aid Procedure

Inhalation

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing. If not

breathing, give artificial respiration. Call a

physician or poison control center immediately.

[3][4]

Skin Contact

Immediately take off all contaminated clothing.

Rinse skin with water/shower for at least 15

minutes. Call a physician immediately.[3][4]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes.

Immediately call a POISON CENTER or doctor.

[3][4]

Ingestion

Rinse mouth. Do NOT induce vomiting. Call a

physician or poison control center immediately.

[2][3][4]

Fire-Fighting Measures
Suitable Extinguishing Media: Use a dry chemical, carbon dioxide, water spray, or alcohol-

resistant foam.[2][4]

Specific Hazards: Thermal decomposition can lead to the release of irritating and toxic gases

and vapors, including nitrogen oxides, carbon monoxide, carbon dioxide, and hydrogen

bromide.[4][5]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[2][4]
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Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal

protective equipment (see Section 4). Avoid breathing dust and contact with skin and eyes.

[3][4]

Environmental Precautions: Do not let the product enter drains.[4]

Methods for Cleaning Up: Sweep up the spilled solid, avoiding dust formation, and place it in

a suitable container for disposal.[2][4]

Toxicological Information
No specific toxicological data for N-(1-Bromo-2-oxopropyl)acetamide has been found. The

information below is based on the anticipated properties of an α-halo ketone and data from

similar compounds.

Acute Toxicity: Expected to be harmful if swallowed.

Skin Corrosion/Irritation: Expected to cause severe skin burns.

Serious Eye Damage/Irritation: Expected to cause serious eye damage.

Carcinogenicity: There is no information available to classify this compound as a carcinogen.

Experimental Protocols
Detailed experimental protocols for the use of N-(1-Bromo-2-oxopropyl)acetamide are not

readily available in the public domain. Researchers should develop their own protocols based

on the intended reaction, taking into account the reactivity of α-halo ketones.

General Considerations for Reactions with Nucleophiles:

α-Halo ketones are electrophilic at both the carbonyl carbon and the α-carbon. They readily

undergo nucleophilic substitution at the α-carbon.

The following diagram illustrates the general reactivity of an α-halo ketone with a generic

nucleophile.
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Caption: General reaction pathway of an α-halo ketone with a nucleophile.

When designing experiments, it is crucial to consider:

Solvent Choice: The choice of solvent can influence the reaction rate and selectivity.

Temperature Control: Reactions may be exothermic and require cooling.

Stoichiometry: Careful control of the molar ratios of reactants is essential.

Work-up Procedure: Quenching and extraction procedures should be designed to safely

handle any unreacted starting material and byproducts.

Disposal Considerations
Dispose of this chemical and its container in accordance with local, regional, and national

regulations. It is recommended to use a licensed professional waste disposal service.[7] Do not

allow the material to enter drains or waterways.[4]

This technical guide provides a starting point for the safe handling and use of N-(1-Bromo-2-
oxopropyl)acetamide. Due to the lack of a specific SDS, a cautious and conservative

approach to safety is paramount. Always prioritize the hierarchy of controls, starting with

elimination and substitution, followed by engineering controls, administrative controls, and

finally, personal protective equipment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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